Cas no 2219369-54-5 (tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate)

• Product Name: tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate
• CAS No: 2219369-54-5
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6205606
• PubChem ID: 165761623
• Update Time: 2025-11-01

tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate
• EN300-1708451
• tert-butyl N-{3,8-dioxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamate
• 2219369-54-5

• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(13)12-5-4-6-8-9(15-8)7(5)14-6/h5-9H,4H2,1-3H3,(H,12,13)
• InChI Key： NRJHGDHSJBBQCN-UHFFFAOYSA-N
• SMILES： O1C2C3CC(C(C12)O3)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.1Ų

Additional information on tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate

tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate (CAS No. 2219369-54-5): A Comprehensive Overview

tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate (CAS No. 2219369-54-5) is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound belongs to the class of carbamates and features a tert-butyl group attached to a nitrogen atom, which is further bonded to a cyclic structure with multiple oxygen atoms and a tricyclic framework. The intricate molecular architecture of this compound makes it an intriguing subject for both academic research and industrial applications.

The tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate molecule is characterized by its high stability and unique chemical properties, which are attributed to the presence of the tert-butyl group and the cyclic structure. The tert-butyl group provides steric protection and enhances the compound's resistance to hydrolysis and other chemical reactions, making it suitable for use in environments where stability is crucial. The cyclic structure, on the other hand, imparts specific conformational constraints that can influence the compound's reactivity and binding properties.

Recent studies have explored the potential of tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate in various biological systems. One notable area of research is its use as a ligand in protein-protein interactions (PPIs). PPIs play a critical role in many cellular processes, including signal transduction, gene regulation, and immune responses. The ability of tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate to modulate these interactions has been investigated in several studies, with promising results suggesting its potential as a therapeutic agent for diseases involving aberrant PPIs.

In addition to its biological applications, tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate has also been studied for its potential as a synthetic intermediate in organic synthesis. The compound's unique structure makes it an attractive starting material for the synthesis of more complex molecules with diverse functionalities. Researchers have reported the successful use of this carbamate in the preparation of novel compounds with potential applications in materials science and pharmaceuticals.

The synthesis of tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of tert-butyl isocyanate with a suitably functionalized cyclic alcohol under mild conditions. The resulting product can then be further modified through various chemical transformations to achieve the desired molecular structure.

One of the key challenges in working with tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate is its solubility properties. The compound exhibits limited solubility in many common organic solvents due to its highly polar nature and large molecular size. To overcome this limitation, researchers have developed strategies such as using co-solvents or modifying the solvent system to enhance solubility without compromising the integrity of the molecule.

The safety profile of tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate has also been evaluated in several studies. While the compound is generally considered safe for laboratory use under appropriate handling conditions, it is important to follow standard safety protocols to minimize any potential risks associated with exposure or handling.

In conclusion, tert-butyl N-{3,8-dioxatricyclo3.2.1.0,2,4octan-6-yl}carbamate (CAS No. 2219369-54-5) represents a fascinating molecule with a wide range of potential applications in both academic research and industrial settings. Its unique structural features and chemical properties make it an attractive candidate for further exploration in areas such as protein-protein interactions and synthetic chemistry.